3-chloro-N-(3-chloro-4-ethoxybenzoyl)-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-ethoxybenzamide hydrochloride

• IUPAC Name: 3-chloro-N-(3-chloro-4-ethoxybenzoyl)-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-ethoxybenzamide;hydrochloride
• InChI: InChI=1S/C21H20Cl2N2O4S.ClH/c1-3-28-17-7-5-13(11-15(17)22)19(26)25(21-24-9-10-30-21)20(27)14-6-8-18(29-4-2)16(23)12-14;/h5-8,11-12H,3-4,9-10H2,1-2H3;1H
• InChI Key: NOMGQLCBUWYAIJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)N(C2=NCCS2)C(=O)C3=CC(=C(C=C3)OCC)Cl)Cl.Cl
• Molecular Formula: C21H21Cl3N2O4S
• Molecular Weight: 503.8 g/mol

Description

3-chloro-N-(3-chloro-4-ethoxybenzoyl)-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-ethoxybenzamide hydrochloride is a useful research compound. Its molecular formula is C21H21Cl3N2O4S and its molecular weight is 503.8 g/mol. The purity is usually 95%.
The exact mass of the compound 3-chloro-N-(3-chloro-4-ethoxybenzoyl)-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-ethoxybenzamide hydrochloride is 502.028761 g/mol and the complexity rating of the compound is 609. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-chloro-N-(3-chloro-4-ethoxybenzoyl)-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-ethoxybenzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N-(3-chloro-4-ethoxybenzoyl)-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-ethoxybenzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Intermolecular Interactions

Research on compounds with complex molecular structures, such as N-3-hydroxyphenyl-4-methoxybenzamide, highlights the importance of understanding intermolecular interactions and molecular geometry for designing and synthesizing new molecules with desired properties. These studies often involve detailed characterizations using techniques like X-ray diffraction and DFT calculations to assess how interactions like dimerization and crystal packing influence molecular conformation and reactivity (Karabulut et al., 2014).

Synthesis and Characterization of Derivatives

The synthesis and antimicrobial activity evaluation of derivatives, such as 8-Ethoxycoumarin derivatives, demonstrates the research interest in modifying chemical structures to enhance biological activity. These studies typically explore the synthesis routes, structural characterization, and potential biological applications of newly synthesized molecules (Mohamed et al., 2012).

Antimicrobial and Antitumor Activities

Compounds with benzamide components are often studied for their antimicrobial and antitumor activities. Research in this area focuses on designing and synthesizing novel derivatives to explore their efficacy against various microbial strains and cancer cell lines. These studies aim to identify new therapeutic agents with improved potency and selectivity (Krátký et al., 2012), (He et al., 2014).

Environmental and Physicochemical Studies

Research on the environmental presence and physicochemical properties of compounds, such as parabens, underscores the relevance of studying the fate, behavior, and interactions of chemical compounds in aquatic environments. These studies contribute to understanding the environmental impact, degradation, and potential health effects of widespread chemical use (Haman et al., 2015).